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Compound of Interest

Compound Name: Avn-322

Cat. No.: B605704 Get Quote

For research use only. Not for human or veterinary use.

Avn-322 is an orally active and specific 5-HT6R antagonist used in research for CNS disorders

such as impaired memory and schizophrenia.[1][2] Proper handling and disposal are crucial to

ensure the safety of laboratory personnel and to prevent environmental contamination. This

document provides detailed procedures for the safe disposal of Avn-322, based on available

safety data.

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), Avn-322 presents the following hazards:

Harmful if swallowed[3]

Very toxic to aquatic life with long-lasting effects[3]

When handling Avn-322, it is essential to wash skin thoroughly after handling and to avoid

release into the environment.[3] Do not eat, drink, or smoke when using this product. In case of

accidental ingestion, call a poison center or doctor immediately.

Disposal Procedures
The primary directive for the disposal of Avn-322 is to dispose of contents and container to an

approved waste disposal plant. This means that Avn-322 and any materials contaminated with

it should be treated as hazardous chemical waste.
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Step-by-Step Disposal Protocol:

Waste Segregation:

Collect all waste materials containing Avn-322, including unused product, empty

containers, and contaminated labware (e.g., pipette tips, gloves, bench paper), in a

designated and clearly labeled hazardous waste container.

Do not mix Avn-322 waste with other types of waste unless specifically instructed to do so

by your institution's Environmental Health and Safety (EHS) department.

Container Labeling:

The waste container must be labeled with the words "Hazardous Waste" and a clear

identification of the contents, including "Avn-322".

Include the full chemical name: N,7-dimethyl-3-(phenylsulfonyl)-6,7,8,9-

tetrahydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-2-amine hydrochloride.

Indicate the approximate concentration and quantity of the waste.

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

Follow the storage temperature recommendations for the pure compound: 0 - 4°C for

short-term storage (days to weeks) or -20°C for long-term storage (months to years).

Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the Avn-322 waste.

Provide them with the complete information about the waste, including the Safety Data

Sheet.

Record Keeping:
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Maintain a log of all Avn-322 waste generated, including quantities and disposal dates.

This is a requirement for regulatory compliance in many jurisdictions.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Avn-322.
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Caption: Workflow for the proper disposal of Avn-322 waste.
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Quantitative Data Summary
Property Value Reference

Molecular Formula C17H19N5O2S

Molecular Weight 357.432 g/mol

CAS Number 1194574-33-8 (free base)

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

GHS Precautionary

Statements (Disposal)

P501: Dispose of contents/

container to an approved

waste disposal plant

Storage Temperature
0 - 4°C (short term)-20°C (long

term)

This information is intended as a guide. Researchers, scientists, and drug development

professionals should always consult their institution's specific waste disposal policies and

procedures and the most current Safety Data Sheet for Avn-322.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b605704#avn-322-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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